Cas no 130017-55-9 (6-Amino-7-methoxyquinazolin-4-ol)

• Product Name: 6-Amino-7-methoxyquinazolin-4-ol
• CAS No: 130017-55-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD12175818
• CID: 2358077
• PubChem ID: 135743707
• Update Time: 2025-05-25

6-Amino-7-methoxyquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-methoxyquinazolin-4(3H)-one
• CS-0098342
• SY117525
• AS-78645
• O11531
• MFCD12175818
• 6-amino-7-methoxy-3H-quinazolin-4-one
• 6-Amino-7-methoxyquinazolin-4-ol
• 130017-55-9
• SCHEMBL26111263
• DB-118598

• MDL： MFCD12175818
• Inchi： 1S/C9H9N3O2/c1-14-8-3-7-5(2-6(8)10)9(13)12-4-11-7/h2-4H,10H2,1H3,(H,11,12,13)
• InChI Key： LDAFKKJLCAHBBB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C(NC=N2)=O)C=C1N

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-Amino-7-methoxyquinazolin-4-ol

Introduction to 6-Amino-7-methoxyquinazolin-4-ol (CAS No. 130017-55-9)

6-Amino-7-methoxyquinazolin-4-ol, identified by its Chemical Abstracts Service number (CAS No. 130017-55-9), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. Quinazoline derivatives have been extensively studied for their roles in inhibiting various enzymes and receptors, making them valuable scaffolds for drug discovery.

The structural framework of 6-Amino-7-methoxyquinazolin-4-ol consists of a quinazoline core substituted with an amino group at the 6-position and a methoxy group at the 7-position. The presence of these functional groups imparts unique chemical and biological properties, enabling the compound to interact with biological targets in specific ways. The hydroxyl group at the 4-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their potential as antiviral, anticancer, anti-inflammatory, and antimicrobial agents. The 6-Amino-7-methoxyquinazolin-4-ol structure has been explored in several preclinical studies for its ability to modulate key biological pathways. For instance, modifications of this scaffold have led to the development of compounds that exhibit inhibitory activity against kinases, which are critical targets in cancer therapy.

One of the most compelling aspects of 6-Amino-7-methoxyquinazolin-4-ol is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for therapeutic targets. The methoxy group, in particular, has been shown to improve solubility and metabolic stability, while the amino group provides opportunities for further derivatization through amide or urea bond formation.

The pharmaceutical industry has shown particular interest in quinazoline derivatives due to their favorable pharmacokinetic profiles. Studies have demonstrated that compounds based on this scaffold can exhibit prolonged half-lives and reduced toxicity when compared to other heterocyclic drugs. This makes 6-Amino-7-methoxyquinazolin-4-ol an attractive candidate for further development into novel therapeutic agents.

Recent advancements in computational chemistry have accelerated the discovery process for quinazoline-based drugs. Molecular modeling techniques have been employed to predict the binding modes of 6-Amino-7-methoxyquinazolin-4-ol and its derivatives with target proteins. These insights have guided the design of next-generation compounds with improved efficacy and reduced side effects. Additionally, high-throughput screening methods have enabled researchers to rapidly assess the biological activity of large libraries of quinazoline derivatives, streamlining the drug discovery pipeline.

The synthesis of 6-Amino-7-methoxyquinazolin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiopurity. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 6-Amino-7-methoxyquinazolin-4-ol (CAS No. 130017-55-9) represents a promising compound in the quest for novel pharmaceuticals. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for quinazoline derivatives, compounds like this are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.